2-chloro-N-(2-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including condensation reactions, chlorination, and cyclization. For instance, the synthesis of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide was achieved by condensing 3-methoxybenzoic acid with a chlorinated pyrimidine intermediate, which in turn was prepared from a methyl amino-thiophene derivative through a series of reactions including condensation with urea and chlorination with phosphorus oxychloride . This suggests that the synthesis of the compound may also involve similar steps, such as the formation of a pyrimidine core, functionalization with chloro and fluoro substituents, and final coupling with an amine-containing side chain.
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using techniques such as X-ray crystallography. For example, the crystal structure of 2-amino-4-chloro-5-(4-methylbenzyl)-6-methylpyrimidine was determined, revealing a monoclinic space group and specific bond lengths and angles . Such structural analyses are crucial for understanding the three-dimensional conformation of the molecules and their potential interaction with biological targets.
Chemical Reactions Analysis
The reductive chemistry of related compounds has been studied, showing that selective toxicity can be achieved through enzymatic reduction in hypoxic conditions, which is relevant for targeting hypoxic tumor cells. The reduction of nitro groups to amines or hydroxylamines in compounds like 5-[N,N-bis(2-chloroethyl)amino]-2,4-dinitrobenzamide has been shown to increase cytotoxicity, and the reaction pathways have been characterized . These findings suggest that the compound may also undergo similar reductive transformations that could modulate its biological activity.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds, such as solubility, stability, and electronic properties, have been investigated using computational methods like density functional theory (DFT). For instance, the HOMO and LUMO energies, molecular electrostatic potential, and intermolecular interactions of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide were analyzed, providing insights into its reactivity and potential biological interactions . These analyses are essential for predicting the behavior of the compound in different environments and its interaction with other molecules.
properties
IUPAC Name |
2-chloro-N-[2-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClFN5O/c1-10-8-14(23(2)3)22-16(21-10)20-7-6-19-15(24)12-5-4-11(18)9-13(12)17/h4-5,8-9H,6-7H2,1-3H3,(H,19,24)(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMEZJSVSSNAJQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NCCNC(=O)C2=C(C=C(C=C2)F)Cl)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClFN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)-4-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.